molecular formula C12H12INO B8320239 3-(2-Iodoanilino)-2-cyclohexene-1-one

3-(2-Iodoanilino)-2-cyclohexene-1-one

Cat. No.: B8320239
M. Wt: 313.13 g/mol
InChI Key: HAMRBBPFKAQDRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Iodoanilino)-2-cyclohexene-1-one is a useful research compound. Its molecular formula is C12H12INO and its molecular weight is 313.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12INO

Molecular Weight

313.13 g/mol

IUPAC Name

3-(2-iodoanilino)cyclohex-2-en-1-one

InChI

InChI=1S/C12H12INO/c13-11-6-1-2-7-12(11)14-9-4-3-5-10(15)8-9/h1-2,6-8,14H,3-5H2

InChI Key

HAMRBBPFKAQDRG-UHFFFAOYSA-N

Canonical SMILES

C1CC(=CC(=O)C1)NC2=CC=CC=C2I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture of 2-iodoaniline (22.2 g) and cyclohexane-1,3-dione (11.2 g) was heated under nitrogen at 120° for 1 h, cooled and the resulting solid pulverised under ether (300 ml). The mixture was filtered and the solid (30 g) recrystallised from acetone:hexane (1:1, 400 ml), giving the title compound as prisms m.p. 151°-3° (decomp.).
Quantity
22.2 g
Type
reactant
Reaction Step One
Quantity
11.2 g
Type
reactant
Reaction Step One

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